2-Chloro-N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide

• IUPAC Name: 2-chloro-N-(1,3-dimethyl-2-oxobenzimidazol-5-yl)acetamide
• InChI: InChI=1S/C11H12ClN3O2/c1-14-8-4-3-7(13-10(16)6-12)5-9(8)15(2)11(14)17/h3-5H,6H2,1-2H3,(H,13,16)
• InChI Key: PHEYITKTECGDDX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)CCl)N(C1=O)C
• Molecular Formula: C11H12ClN3O2
• Molecular Weight: 253.68 g/mol

Description

2-Chloro-N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide is a synthetic compound with many potential applications in the field of scientific research. It is a member of the class of compounds known as benzimidazoles, which are heterocyclic organic compounds with a five-membered ring structure. This compound is a stable compound that is relatively easy to synthesize and can be used in a variety of laboratory experiments.

Scientific Research Applications

• Chemical Structure and Properties : The compound has been studied for its chemical structure and properties. For instance, Bai et al. (2013) investigated a similar compound, 2-Chloro-N-methyl-N-[2-(methylamino)phenyl]acetamide, detailing its molecular structure and hydrogen bonding patterns (Yu-Bin Bai et al., 2013).

• Synthesis and Characterization : Several studies have focused on the synthesis and characterization of compounds structurally related to 2-Chloro-N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-acetamide. Duran and Canbaz (2013) synthesized acetamide derivative compounds and analyzed their structures using various spectroscopic methods (M. Duran & M. Canbaz, 2013).

• Application in Dye Industry : Drabina et al. (2009) discussed the use of a related compound, 5-amino-4-chloro-2,7-dimethyl-1H-benzimidazole, in the dye industry. This study highlights the significance of such compounds in commercial applications (Pavel Drabina et al., 2009).

• Antimicrobial Applications : Mokhtari and Pourabdollah (2013) explored the antimicrobial properties of N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives, which were synthesized using 2-chloro-N-(benzothiazole-2-yl)acetamides. Their findings revealed notable antimicrobial activities against pathogenic bacteria and fungi (B. Mokhtari & K. Pourabdollah, 2013).

• Anticancer Research : Duran and Demirayak (2012) synthesized acetamide derivatives related to this compound and evaluated their anticancer activities. They found certain compounds exhibited promising activity against various cancer cell lines (M. Duran & Ş. Demirayak, 2012).

• Pharmacological Properties : The pharmacological properties of compounds structurally similar to this compound have also been a subject of research. Wise et al. (1987) investigated a series of compounds for their potential as antipsychotic agents (L D Wise et al., 1987).